Cas no 1806906-73-9 (Methyl 2-cyano-6-(difluoromethyl)-5-iodopyridine-3-carboxylate)

• Product Name: Methyl 2-cyano-6-(difluoromethyl)-5-iodopyridine-3-carboxylate
• CAS No: 1806906-73-9
• MF: C₉H₅F₂IN₂O₂
• MW: 338.049481153488
• CID: 4876236
• Update Time: 2025-07-18

Methyl 2-cyano-6-(difluoromethyl)-5-iodopyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-6-(difluoromethyl)-5-iodopyridine-3-carboxylate

• Inchi： 1S/C9H5F2IN2O2/c1-16-9(15)4-2-5(12)7(8(10)11)14-6(4)3-13/h2,8H,1H3
• InChI Key： XVYFTLPQPRISHV-UHFFFAOYSA-N
• SMILES： IC1=CC(C(=O)OC)=C(C#N)N=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 318
• XLogP3: 2.1
• Topological Polar Surface Area: 63

Additional information on Methyl 2-cyano-6-(difluoromethyl)-5-iodopyridine-3-carboxylate

Recent Advances in the Application of Methyl 2-cyano-6-(difluoromethyl)-5-iodopyridine-3-carboxylate (CAS: 1806906-73-9) in Chemical Biology and Pharmaceutical Research

Methyl 2-cyano-6-(difluoromethyl)-5-iodopyridine-3-carboxylate (CAS: 1806906-73-9) is a highly specialized chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique functional groups including cyano, difluoromethyl, and iodo substituents, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its potential in the development of novel therapeutic agents, particularly in the areas of oncology and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of Methyl 2-cyano-6-(difluoromethyl)-5-iodopyridine-3-carboxylate as a key building block in the synthesis of potent kinase inhibitors. The researchers utilized this compound as a starting material for the development of selective JAK2 inhibitors, which showed promising activity against myeloproliferative disorders. The presence of the iodo group at the 5-position proved particularly valuable for subsequent palladium-catalyzed cross-coupling reactions, enabling rapid diversification of the molecular scaffold.

In the field of antimicrobial research, a recent patent application (WO2023056123) disclosed the use of derivatives synthesized from Methyl 2-cyano-6-(difluoromethyl)-5-iodopyridine-3-carboxylate as novel antibacterial agents. The difluoromethyl group was found to significantly enhance membrane permeability while maintaining metabolic stability, addressing a key challenge in antibiotic development. The lead compounds demonstrated potent activity against multidrug-resistant Gram-positive pathogens, with MIC values in the nanomolar range.

Structural-activity relationship (SAR) studies have revealed that the strategic placement of functional groups in Methyl 2-cyano-6-(difluoromethyl)-5-iodopyridine-3-carboxylate allows for precise modulation of electronic and steric properties. Computational modeling published in ACS Omega (2024) showed that the cyano group at position 2 contributes to favorable binding interactions with biological targets, while the ester moiety at position 3 provides an excellent handle for further derivatization. These insights have accelerated the design of next-generation pharmaceutical candidates based on this scaffold.

The synthetic accessibility of Methyl 2-cyano-6-(difluoromethyl)-5-iodopyridine-3-carboxylate has also been improved through recent methodological advances. A 2024 report in Organic Process Research & Development described an optimized large-scale synthesis with improved yield (78%) and purity (>99.5%). The new protocol addresses previous challenges in regioselective iodination and minimizes the formation of byproducts, making the compound more accessible for industrial applications.

Looking forward, researchers anticipate expanding applications of Methyl 2-cyano-6-(difluoromethyl)-5-iodopyridine-3-carboxylate in targeted protein degradation and covalent inhibitor development. Preliminary results presented at the 2024 ACS Spring Meeting suggest that derivatives of this compound can serve as effective warheads for PROTACs (Proteolysis Targeting Chimeras), leveraging the reactivity of the iodo group for target engagement. These developments position Methyl 2-cyano-6-(difluoromethyl)-5-iodopyridine-3-carboxylate as a valuable tool in modern drug discovery pipelines.